Cas no 2171755-93-2 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methanesulfonylbutanamido-3-hydroxybutanoic acid)
4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methanesulfonylbutanamido-3-hydroxybutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methanesulfonylbutanamido-3-hydroxybutanoic acid
- 2171755-93-2
- EN300-1522622
- 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methanesulfonylbutanamido]-3-hydroxybutanoic acid
-
- Inchi: 1S/C24H28N2O8S/c1-35(32,33)11-10-21(23(30)25-13-15(27)12-22(28)29)26-24(31)34-14-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,15,20-21,27H,10-14H2,1H3,(H,25,30)(H,26,31)(H,28,29)
- InChI Key: JVGIYDYNCNAGEA-UHFFFAOYSA-N
- SMILES: S(C)(CCC(C(NCC(CC(=O)O)O)=O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)(=O)=O
Computed Properties
- Exact Mass: 504.15663703g/mol
- Monoisotopic Mass: 504.15663703g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 35
- Rotatable Bond Count: 12
- Complexity: 836
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 168Ų
4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methanesulfonylbutanamido-3-hydroxybutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1522622-0.05g |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methanesulfonylbutanamido]-3-hydroxybutanoic acid |
2171755-93-2 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1522622-0.1g |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methanesulfonylbutanamido]-3-hydroxybutanoic acid |
2171755-93-2 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1522622-0.25g |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methanesulfonylbutanamido]-3-hydroxybutanoic acid |
2171755-93-2 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1522622-0.5g |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methanesulfonylbutanamido]-3-hydroxybutanoic acid |
2171755-93-2 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1522622-1.0g |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methanesulfonylbutanamido]-3-hydroxybutanoic acid |
2171755-93-2 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1522622-2.5g |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methanesulfonylbutanamido]-3-hydroxybutanoic acid |
2171755-93-2 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1522622-5.0g |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methanesulfonylbutanamido]-3-hydroxybutanoic acid |
2171755-93-2 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1522622-10.0g |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methanesulfonylbutanamido]-3-hydroxybutanoic acid |
2171755-93-2 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1522622-50mg |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methanesulfonylbutanamido]-3-hydroxybutanoic acid |
2171755-93-2 | 50mg |
$2829.0 | 2023-09-26 | ||
| Enamine | EN300-1522622-100mg |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methanesulfonylbutanamido]-3-hydroxybutanoic acid |
2171755-93-2 | 100mg |
$2963.0 | 2023-09-26 |
4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methanesulfonylbutanamido-3-hydroxybutanoic acid Related Literature
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methanesulfonylbutanamido-3-hydroxybutanoic acid
Comprehensive Overview of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methanesulfonylbutanamido-3-hydroxybutanoic acid (CAS No. 2171755-93-2)
The compound 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methanesulfonylbutanamido-3-hydroxybutanoic acid (CAS No. 2171755-93-2) is a sophisticated organic molecule widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and a methanesulfonyl moiety, makes it invaluable for solid-phase peptide synthesis (SPPS). Researchers and pharmaceutical developers frequently search for this compound due to its role in creating bioactive peptides and its applications in drug discovery.
In recent years, the demand for Fmoc-protected amino acid derivatives like 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methanesulfonylbutanamido-3-hydroxybutanoic acid has surged, driven by advancements in peptide-based therapeutics. This compound is particularly relevant in the development of targeted drug delivery systems and bioconjugation strategies, which are hot topics in modern medicine. Its hydroxybutanoic acid backbone also aligns with growing interest in sustainable biomaterials and green chemistry.
The CAS No. 2171755-93-2 is often associated with searches for high-purity peptide building blocks and custom synthetic intermediates. Laboratories prioritize this compound for its reliability in N-terminal protection during multi-step syntheses. Additionally, its methanesulfonyl group enhances solubility and reactivity, addressing common challenges in peptide modification and side-chain functionalization.
From an SEO perspective, users frequently inquire about the synthesis protocol of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methanesulfonylbutanamido-3-hydroxybutanoic acid, its storage conditions, and compatibility with automated peptide synthesizers. These queries reflect the compound's niche yet critical role in biopharmaceutical R&D. Its stability under standard SPPS conditions and compatibility with HBTU/HOBt activation further solidify its utility.
Innovations in cancer immunotherapy and antibody-drug conjugates (ADCs) have also spotlighted this compound. Its Fmoc group allows for precise deprotection, enabling the construction of complex peptides for immune checkpoint inhibitors. This aligns with trending research on personalized medicine and next-generation biologics.
In summary, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methanesulfonylbutanamido-3-hydroxybutanoic acid (CAS No. 2171755-93-2) bridges cutting-edge science and practical applications. Its design caters to the evolving needs of peptide chemists and biotechnologists, making it a cornerstone in modern therapeutic development.
2171755-93-2 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methanesulfonylbutanamido-3-hydroxybutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)